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Compound of Interest

Compound Name: Spiro-NPB

Cat. No.: B1394941 Get Quote

A Technical Resource for Researchers in Organic Electronics

This guide provides an in-depth overview of commercial sources for high-purity 2,7-Bis[N-(1-

naphthyl)anilino]-9,9'-spirobi[9H-fluorene] (Spiro-NPB), a key hole transporting material (HTM)

in organic light-emitting diodes (OLEDs) and other organic electronic devices. It is intended for

researchers, scientists, and professionals in drug development and materials science who

require reliable sourcing and detailed technical information for their applications.

Introduction to Spiro-NPB
Spiro-NPB is a high-performance hole transporting material widely utilized in the fabrication of

efficient and stable OLEDs. Its unique spirobifluorene core imparts a three-dimensional

molecular structure, which provides high thermal stability, a high glass transition temperature

(Tg), and good morphological stability in thin films. These properties are crucial for preventing

crystallization and ensuring the long-term operational stability of electronic devices. The charge

transport in Spiro-NPB occurs via a hopping mechanism between adjacent molecules.

Commercial Availability and Purity
High-purity Spiro-NPB is critical for achieving optimal device performance, as impurities can

act as charge traps and quenching centers, leading to reduced efficiency and lifetime.

Commercial suppliers typically offer Spiro-NPB in various purity grades, with sublimation being

the primary method for achieving the highest purity levels required for organic electronics.
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Supplier
Purity Grades
Offered

Available
Quantities

Notes

Smolecule 99% (sublimed) Inquire

Routinely offer

sublimation-purified

Spiro-NPB.[1]

April Scientific Inc.

98%, 99%

(sublimation

purification)

Inquire

Provides two primary

purity grades for

research and

development

purposes.[2]

Ossila

>98% (for related

spiro compounds like

Spiro-TTB)

500 mg, 1 g, 5 g

While specific data for

Spiro-NPB was not

found, they offer

similar spiro-based

HTMs in various

quantities with

specified purity.[3]

Javachem >99% (sublimed) Inquire

Offers high-purity

sublimed grade for

research and

industrial applications.

Warshel Chemical Ltd. Inquire Inquire
Lists Spiro-NPB as a

product.

Note: Pricing information is generally available upon quotation from the respective suppliers.

Synthesis and Purification Protocols
The most common and efficient method for synthesizing Spiro-NPB is the Buchwald-Hartwig

cross-coupling reaction. This palladium-catalyzed amination provides high yields and a direct

route to forming the crucial carbon-nitrogen bonds. Subsequent purification is paramount, with

train sublimation being the gold standard for achieving the purity required for electronic device

fabrication.
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Experimental Protocol: Synthesis of Spiro-NPB via
Buchwald-Hartwig Amination
This protocol is a representative procedure based on literature reports for the synthesis of

Spiro-NPB and analogous compounds.

Materials:

2,7-Dibromo-9,9'-spirobifluorene

N-Phenyl-1-naphthylamine

Palladium(II) acetate (Pd(OAc)₂)

Tri(tert-butyl)phosphine (P(t-Bu)₃)

Sodium tert-butoxide (NaOt-Bu)

Anhydrous toluene

Procedure:

To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2,7-

dibromo-9,9'-spirobifluorene, N-phenyl-1-naphthylamine (2.2 equivalents), and sodium tert-

butoxide (2.5 equivalents).

Add anhydrous toluene to the flask.

In a separate glovebox, prepare the catalyst by mixing palladium(II) acetate and tri(tert-

butyl)phosphine.

Add the catalyst to the reaction mixture.

Heat the mixture to reflux (approximately 110 °C) and maintain for 24 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.
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Extract the product with dichloromethane and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product is then purified by column chromatography on silica gel using a

hexane/dichloromethane solvent system.

Experimental Protocol: Purification by Train Sublimation
Apparatus:

A multi-zone tube furnace

A quartz or glass sublimation tube

A vacuum pump capable of reaching high vacuum (<10⁻⁵ torr)

Temperature controllers

Procedure:

Place the crude or column-purified Spiro-NPB in a quartz boat and insert it into the

sublimation tube in the first heating zone.

Assemble the sublimation apparatus and evacuate the system to a high vacuum.

Gradually heat the first zone where the material is placed to a temperature above its

sublimation point (typically 300-350 °C for Spiro-NPB).

Establish a temperature gradient along the tube, with progressively lower temperatures in

subsequent zones. Impurities with different volatilities will condense in different zones.

The high-purity Spiro-NPB will deposit as a crystalline solid in a specific zone of the tube,

determined by its sublimation temperature and the temperature gradient.

After the sublimation is complete, cool the system to room temperature under vacuum.

Carefully collect the purified crystalline Spiro-NPB from the designated zone.
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Material Characterization
The quality of high-purity Spiro-NPB is confirmed through various analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure and assess purity by identifying characteristic peaks and the absence of impurity

signals.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the material

with high accuracy.

Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the material. Spiro-
NPB typically exhibits high decomposition temperatures (Td), often above 400 °C, which is

indicative of its suitability for vacuum deposition processes.

Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg).

A high Tg is desirable for morphological stability in amorphous thin films.

UV-Visible (UV-Vis) Spectroscopy: To characterize the optical absorption properties.

Photoluminescence (PL) Spectroscopy: To measure the emission spectrum and quantum

yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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